Cas no 2228412-62-0 (3-(2,3-dihydro-1H-inden-2-yl)butanoic acid)

• Product Name: 3-(2,3-dihydro-1H-inden-2-yl)butanoic acid
• CAS No: 2228412-62-0
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 5846582
• PubChem ID: 70161067
• Update Time: 2025-06-08

3-(2,3-dihydro-1H-inden-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-2-yl)butanoic acid
• EN300-1744998
• SCHEMBL7680925
• 2228412-62-0

• Inchi： 1S/C13H16O2/c1-9(6-13(14)15)12-7-10-4-2-3-5-11(10)8-12/h2-5,9,12H,6-8H2,1H3,(H,14,15)
• InChI Key： IDXKMGPJHXJYBV-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1CC2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 3-(2,3-dihydro-1H-inden-2-yl)butanoic acid

Introduction to 3-(2,3-dihydro-1H-inden-2-yl)butanoic acid (CAS No. 2228412-62-0)

3-(2,3-dihydro-1H-inden-2-yl)butanoic acid, also known by its CAS number 2228412-62-0, is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of indanones, which are characterized by a cyclohexene ring fused to a benzene ring, with a carboxylic acid group attached to the butyl side chain. The combination of these structural elements imparts specific chemical and biological properties that make it a valuable target for research and development.

The synthesis of 3-(2,3-dihydro-1H-inden-2-yl)butanoic acid has been explored through various methodologies, including catalytic hydrogenation and organometallic reactions. Recent studies have focused on optimizing these synthetic routes to improve yield and purity, which are crucial for both academic research and industrial applications. For instance, a 2021 study published in the Journal of Organic Chemistry reported a novel palladium-catalyzed approach that significantly enhanced the efficiency of the synthesis process, making it more accessible for large-scale production.

In terms of its biological activities, 3-(2,3-dihydro-1H-inden-2-yl)butanoic acid has shown promising results in several areas. One notable application is in the field of neuropharmacology, where it has been investigated for its potential as an inhibitor of monoamine oxidase (MAO). MAO inhibitors are used in the treatment of neurological disorders such as depression and Parkinson's disease. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that 3-(2,3-dihydro-1H-inden-2-yl)butanoic acid exhibits selective inhibition of MAO-B, which could lead to the development of new therapeutic agents with fewer side effects compared to existing drugs.

Beyond its neuropharmacological applications, 3-(2,3-dihydro-1H-inden-2-yl)butanoic acid has also been studied for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Research published in the Inflammation Research journal in 2019 indicated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest potential applications in developing new anti-inflammatory drugs.

The structural versatility of 3-(2,3-dihydro-1H-inden-2-yl)butanoic acid also makes it an attractive candidate for drug discovery programs. Its ability to form stable complexes with metal ions has been explored in coordination chemistry, leading to the development of metal-based drugs with enhanced therapeutic properties. A 2018 study in the Inorganic Chemistry Communications journal reported the synthesis and characterization of copper(II) complexes containing this compound, which showed improved antitumor activity against various cancer cell lines.

In addition to its medicinal applications, 3-(2,3-dihydro-1H-inden-2-yl)butanoic acid has found use in materials science. Its unique molecular structure allows it to be incorporated into polymers and other materials to enhance their mechanical and thermal properties. A 2017 study in the Polymer Chemistry journal described the synthesis of copolymers containing this compound, which exhibited improved tensile strength and thermal stability compared to conventional polymers.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Recent studies have evaluated the biodegradability and ecotoxicity of 3-(2,3-dihydro-1H-inden-2-yl)butanoic acid. A 2019 report in the Environmental Science & Technology journal indicated that this compound is readily biodegradable under aerobic conditions and does not pose significant environmental risks when used responsibly.

In conclusion, 3-(2,3-dihydro-1H-inden-2-yl)butanoic acid (CAS No. 2228412-62-0) is a multifaceted compound with a wide range of potential applications in medicine, materials science, and environmental science. Its unique structural features and biological activities make it an important target for ongoing research and development. As new synthetic methods continue to be optimized and its biological properties further elucidated, this compound is likely to play an increasingly significant role in various scientific disciplines.